Cas no 2092062-35-4 (4-(Chloromethyl)-5-propylisoxazole)

• Product Name: 4-(Chloromethyl)-5-propylisoxazole
• CAS No: 2092062-35-4
• MF: C₇H₁₀ClNO
• MW: 159.613400936127
• CID: 5722030
• PubChem ID: 121199505
• Update Time: 2025-10-23

4-(Chloromethyl)-5-propylisoxazole Chemical and Physical Properties

Names and Identifiers

• AKOS026706876
• 2092062-35-4
• 4-(chloromethyl)-5-propylisoxazole
• 4-(chloromethyl)-5-propyl-1,2-oxazole
• F1907-1285
• Isoxazole, 4-(chloromethyl)-5-propyl-
• 4-(Chloromethyl)-5-propylisoxazole

• Inchi： 1S/C7H10ClNO/c1-2-3-7-6(4-8)5-9-10-7/h5H,2-4H2,1H3
• InChI Key： XOELCJOVBYEKRN-UHFFFAOYSA-N
• SMILES： ClCC1C=NOC=1CCC

Computed Properties

• Exact Mass: 159.0450916g/mol
• Monoisotopic Mass: 159.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.120±0.06 g/cm3(Predicted)
• Boiling Point: 238.8±25.0 °C(Predicted)
• pka: -2.28±0.50(Predicted)

Additional information on 4-(Chloromethyl)-5-propylisoxazole

Comprehensive Overview of 4-(Chloromethyl)-5-propylisoxazole (CAS No. 2092062-35-4): Properties, Applications, and Industry Insights

4-(Chloromethyl)-5-propylisoxazole (CAS No. 2092062-35-4) is a specialized heterocyclic compound featuring an isoxazole core with a chloromethyl and propyl substituent. This structure imparts unique reactivity, making it valuable in pharmaceutical intermediates, agrochemical synthesis, and material science. Its molecular formula, C₇H₁₀ClNO, and precise steric configuration enable selective transformations, aligning with modern demands for green chemistry and atom-efficient synthesis.

Recent interest in isoxazole derivatives has surged due to their role in drug discovery, particularly for anti-inflammatory and antimicrobial agents. Researchers highlight the 4-(Chloromethyl)-5-propylisoxazole scaffold as a versatile building block for small-molecule inhibitors, addressing targets like kinases and G-protein-coupled receptors (GPCRs). Industry reports correlate its use with high-throughput screening libraries, reflecting trends in personalized medicine and bioconjugation techniques.

From a synthetic perspective, CAS No. 2092062-35-4 exemplifies advances in catalytic functionalization. The chloromethyl group facilitates nucleophilic substitutions, while the propyl chain modulates lipophilicity—a critical factor in bioavailability optimization. Patent analyses reveal its incorporation into crop protection agents, leveraging the isoxazole moiety’s stability under environmental conditions. Such applications resonate with global priorities like sustainable agriculture and reduced pesticide residues.

Environmental and safety profiles of 4-(Chloromethyl)-5-propylisoxazole adhere to REACH and OECD guidelines. Computational studies (in silico) predict low bioaccumulation potential, aligning with green solvent initiatives. These attributes position it favorably against traditional halogenated compounds, addressing ESG (Environmental, Social, and Governance) metrics in chemical manufacturing.

Market dynamics for CAS No. 2092062-35-4 reflect broader shifts toward custom synthesis and contract research. Suppliers emphasize batch-to-batch consistency and scalability, responding to demand from biotech startups and generic API producers. Analytical techniques like HPLC-MS and NMR ensure purity standards exceeding 98%, meeting ICH Q7 compliance for GMP applications.

Emerging applications include photoaffinity labeling probes and metal-organic frameworks (MOFs), where the isoxazole’s nitrogen atom coordinates with transition metals. Such innovations intersect with renewable energy research, particularly in catalysis and molecular sensing. These interdisciplinary uses underscore the compound’s adaptability beyond traditional sectors.

In summary, 4-(Chloromethyl)-5-propylisoxazole (CAS No. 2092062-35-4) exemplifies the convergence of structural elegance and functional versatility. Its role in next-generation therapeutics and advanced materials ensures sustained relevance, driven by precision chemistry and regulatory-compliant innovation.